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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Chloralodol's performance with alternative
hypnotic agents, supported by available in-vivo experimental data. Chloralodol, a prodrug of
chloral hydrate, exerts its hypnotic effects through its active metabolite, trichloroethanol. The
primary mechanism of action is the potentiation of the y-aminobutyric acid type A (GABA-A)
receptor, the principal inhibitory neurotransmitter receptor in the central nervous system.[1][2]
This guide delves into the in-vivo evidence validating this mechanism and compares its efficacy
and safety profile with other commonly used sedatives.

Mechanism of Action: Potentiation of GABA-A
Receptors

Chloralodol is rapidly metabolized to chloral hydrate, which is then converted to
trichloroethanol.[1] Trichloroethanol acts as a positive allosteric modulator of the GABA-A
receptor.[3][4] This binding enhances the effect of GABA, leading to an increased influx of
chloride ions into the neuron.[1] The resulting hyperpolarization of the neuronal membrane
reduces its excitability, producing hypnotic and sedative effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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